Cas no 25772-83-2 (2-Propanol, 1-chloro-3-(3-methoxyphenoxy)-)

2-Propanol, 1-chloro-3-(3-methoxyphenoxy)- structure
25772-83-2 structure
Product Name:2-Propanol, 1-chloro-3-(3-methoxyphenoxy)-
CAS No:25772-83-2
MF:C10H13ClO3
MW:216.661422491074
CID:238426
PubChem ID:13397643
Update Time:2025-04-19

2-Propanol, 1-chloro-3-(3-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-chloro-3-(3-methoxyphenoxy)-
    • 1-chloro-3-(3-methoxyphenoxy)propan-2-ol
    • SCHEMBL3630199
    • DTXSID00539300
    • 25772-83-2
    • Inchi: 1S/C10H13ClO3/c1-13-9-3-2-4-10(5-9)14-7-8(12)6-11/h2-5,8,12H,6-7H2,1H3
    • InChI Key: FKJXXIJJUPTHEI-UHFFFAOYSA-N
    • SMILES: ClCC(COC1C=CC=C(C=1)OC)O

Computed Properties

  • Exact Mass: 216.05539
  • Monoisotopic Mass: 216.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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